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Compound of Interest

Compound Name: Calcium diglutamate

Cat. No.: B1668221 Get Quote

Anhydrous calcium diglutamate, an organic calcium salt of glutamic acid, plays a significant

role as a flavor enhancer and salt substitute in the food industry. This technical guide provides

an in-depth overview of its structural formula and molecular weight, crucial parameters for

researchers, scientists, and professionals in drug development and food science.

Structural and Molecular Characteristics
Anhydrous calcium diglutamate is comprised of a calcium cation (Ca²⁺) ionically bonded to

two glutamate anions. Each glutamate anion contains a central chiral carbon atom, with the L-

enantiomer being the biologically active form for taste enhancement.

Quantitative Data Summary
The key quantitative attributes of anhydrous calcium diglutamate are summarized in the table

below for ease of reference and comparison.

Parameter Value Reference

Molecular Formula C₁₀H₁₆CaN₂O₈ [1][2][3]

Molecular Weight 332.32 g/mol [2][3][4]

CAS Number 5996-22-5 [1]
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The two-dimensional structure of anhydrous calcium diglutamate illustrates the coordination

of the calcium ion with the carboxylate groups of the two glutamate molecules.
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Structural formula of anhydrous calcium diglutamate.

Experimental Protocols
The determination of the molecular weight of anhydrous calcium diglutamate is typically

achieved through standard analytical techniques such as mass spectrometry. High-resolution
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mass spectrometry provides a precise mass-to-charge ratio, from which the exact molecular

weight can be calculated. The structural formula is elucidated using techniques like X-ray

crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy, which provide detailed

information about the atomic connectivity and stereochemistry of the molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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